Cas no 898420-54-7 (N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide)

• Product Name: N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide
• CAS No: 898420-54-7
• MF: C₂₁H₂₇N₃O₅
• MW: 401.4561855793
• CID: 5481879
• Update Time: 2025-07-24

N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide
• N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

• Inchi： 1S/C21H27N3O5/c1-27-12-7-22-21(26)16-29-20-15-28-18(13-19(20)25)14-23-8-10-24(11-9-23)17-5-3-2-4-6-17/h2-6,13,15H,7-12,14,16H2,1H3,(H,22,26)
• InChI Key： MWSAAHSWOSUIPQ-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

Introduction to N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide and CAS No. 898420-54-7

N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide, a compound with the CAS number 898420-54-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The intricate molecular architecture of this substance, characterized by its N-(2-methoxyethyl) and 4H-pyran moieties, suggests a multifaceted role in biological interactions. This introduction aims to explore the compound's chemical properties, its relevance in contemporary research, and its implications for future therapeutic strategies.

The molecular structure of N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide is a testament to the ingenuity of modern synthetic chemistry. The presence of the 4H-pyran ring system introduces a level of complexity that is often associated with bioactive molecules. This ring system is known for its ability to participate in hydrogen bonding and other forms of molecular recognition, making it a valuable component in the design of drugs that interact with biological targets. Additionally, the N-(2-methoxyethyl) group adds an element of lipophilicity, which can influence the compound's solubility and permeability across biological membranes.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological pathways. The 4H-pyran moiety in N-(2-methoxyethyl)-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl}-4H-pyran3 -yl}oxy)acetamide bears a striking resemblance to structures found in several pharmacologically active agents. Specifically, the piperazine ring within the molecule is a well-known pharmacophore that is frequently employed in the development of drugs targeting central nervous system disorders. The presence of this moiety suggests that the compound may exhibit properties similar to those of existing therapeutic agents used in treating conditions such as depression and schizophrenia.

The synthesis of N-(2-methoxyethyl)-2-{(4-oxyo6(44 phenylpiperazin1 ylmethyl}-Hpyran3 yl}oxy)acetamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the formation of the 4H-pyran ring, which is then functionalized to introduce the necessary substituents. The incorporation of the N-(2-methoxyethyl) group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to achieve these objectives with increasing efficiency, paving the way for the rapid development of complex molecules like this one.

The pharmacological potential of N-(2-methoxyethyl)-2-{(44 oxo6(44 phenylpiperazin1 ylmethyl}-Hpyran3 yl}oxy)acetamide has been explored through various experimental approaches. In vitro studies have demonstrated that the compound interacts with several key neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are critical for understanding how the compound might affect neural signaling pathways. Preliminary findings suggest that the molecule may exhibit both agonistic and antagonistic effects, depending on the specific receptor subtype targeted.

The significance of this compound extends beyond its potential therapeutic applications. It serves as a valuable scaffold for further chemical exploration and drug design. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored properties. This approach allows for the systematic optimization of biological activity while minimizing unwanted side effects. The versatility of N-(2-methoxyethyl)-2-{(44 oxo6(44 phenylpiperazin1 ylmethyl}-Hpyran3 yl}oxy)acetamide makes it an attractive candidate for use in high-throughput screening campaigns aimed at identifying new drug candidates.

In conclusion, N-(2-methoxyethyl)-2-{(44 oxo6(44 phenylpiperazin1 ylmethyl}-Hpyran3 yl}oxy)acetamide (CAS No. 89842054 -7) is a compound with remarkable potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a promising candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.